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For Researchers, Scientists, and Drug Development Professionals

Introduction
BAETA, or Bis(2-aminoethyl) ether N,N,N',N'-tetraacetic acid, is a chemical compound

primarily recognized for its role as a calcium-selective chelating agent. As a structural analog of

the more commonly known chelators EGTA and BAPTA, BAETA is of interest to researchers in

various fields, including cell biology, neuroscience, and drug development, for its potential to

modulate intracellular and extracellular calcium concentrations. Understanding the fundamental

physical and chemical properties of BAETA is crucial for its effective application in

experimental settings. This guide provides a comprehensive overview of the available technical

data for BAETA, alongside methodologies for its use, drawing comparisons with related

compounds where specific data for BAETA is not readily available.

Chemical and Physical Properties
The physical and chemical properties of BAETA are summarized below. It is important to note

that while some data is available for BAETA, other parameters are inferred from the closely

related and structurally similar compound, EGTA (Ethylene glycol-bis(β-aminoethyl ether)-

N,N,N',N'-tetraacetic acid), and are provided for comparative purposes.

Table 1: General and Physical Properties of BAETA
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Property Value Source/Notes

Full Chemical Name
Bis(2-aminoethyl) ether

N,N,N',N'-tetraacetic acid

Synonyms BADE, Eedta [1]

CAS Number 923-73-9 [1]

Appearance Solid powder [1]

Molecular Formula C₁₂H₂₀N₂O₉ [2]

Molecular Weight 336.30 g/mol [2]

Boiling Point
657.2 °C at 760 mmHg

(Predicted)
Data for BAETA is predicted.

Melting Point Decomposes at 241 °C

Data for the similar compound

EGTA.[3] Specific data for

BAETA is not available.

Density 1.488 g/cm³ (Predicted) Data for BAETA is predicted.

Solubility

Soluble in DMSO. A saturated

aqueous solution of the similar

compound EGTA is 2 mM at

room temperature with a pH of

2.72. Soluble in 1 M NaOH

(110 mg/ml for EGTA).[1][3]

Table 2: Acid Dissociation Constants (pKa) of EGTA (for comparison)

Due to the lack of experimentally determined pKa values for BAETA, the values for the

structurally similar chelator EGTA are provided below to give an indication of the expected

acidic properties. The four carboxylic acid groups and two amine groups result in multiple

dissociation constants.
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pKa Value Corresponding Group

pKa₁ < 2

pKa₂ 2.7

pKa₃ 8.8

pKa₄ 9.5

Source: Data for EGTA[3]

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of BAETA is not readily

available in the reviewed literature, the synthesis of similar aminopolycarboxylic acid chelators

typically involves the carboxymethylation of the corresponding diamine. For BAETA, the

synthesis would likely proceed via the reaction of 2,2'-oxybis(ethan-1-amine) (also known as

bis(2-aminoethyl) ether) with an acetic acid derivative, such as chloroacetic acid or bromoacetic

acid, under basic conditions.

Bis(2-aminoethyl) ether

Base (e.g., NaOH)
Heat

Chloroacetic Acid

BAETA

Carboxymethylation

Click to download full resolution via product page

Generalized signaling pathway showing the intervention of BAETA in calcium-mediated cellular
events.
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Experimental Protocols
Specific experimental protocols for the use of BAETA are not widely published. However, the

methodologies for using similar intracellular calcium chelators, such as the cell-permeant

acetoxymethyl (AM) ester form of BAPTA (BAPTA-AM), are well-established and can serve as

a template for the potential use of a cell-permeant derivative of BAETA. [4][5][6]The following is

a generalized protocol for intracellular calcium chelation.

Protocol: Intracellular Calcium Chelation Using a Cell-Permeant Chelator

This protocol describes the general steps for loading cells with a membrane-permeant calcium

chelator to buffer intracellular calcium. Optimization of concentrations and incubation times is

crucial for each specific cell type and experimental design.

1. Reagent Preparation:

Prepare a stock solution of the cell-permeant chelator (e.g., 1-10 mM) in anhydrous dimethyl

sulfoxide (DMSO).

Store the stock solution in small aliquots at -20°C to -80°C, protected from light and

moisture.

Prepare a suitable loading buffer for your cell type, such as Hank's Balanced Salt Solution

(HBSS) or a physiological saline solution.

2. Cell Loading:

Culture cells on an appropriate substrate for your experiment (e.g., glass-bottom dishes for

imaging).

Remove the culture medium and gently wash the cells with the pre-warmed loading buffer.

Dilute the chelator stock solution into the loading buffer to the desired final concentration.

Typical final concentrations range from 1 µM to 50 µM.

Incubate the cells with the chelator-containing loading solution for 30-60 minutes at 37°C.

3. Washing and De-esterification:
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Remove the loading solution and wash the cells 2-3 times with fresh, warm buffer to remove

any extracellular chelator.

Incubate the cells for an additional 30 minutes in fresh medium or buffer to allow for

complete de-esterification of the AM ester by intracellular esterases. This step traps the

active, membrane-impermeant form of the chelator within the cytosol.

4. Experimental Procedure:

Proceed with your experiment, for example, by stimulating the cells with an agonist known to

elicit a calcium response.

The effectiveness of calcium chelation can be verified by co-loading the cells with a

fluorescent calcium indicator (e.g., Fura-2 AM) and observing a blunted or absent

fluorescence response to the stimulus.

Experimental Workflow for Calcium Chelation Studies
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A typical workflow for investigating the role of calcium using an intracellular chelator like
BAETA.

Safety and Handling
Detailed safety information for BAETA is not extensively documented. However, based on the

data for similar aminopolycarboxylic acids, the following general precautions should be

observed:

Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Avoid generating dust.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. For long-

term storage, temperatures of -20°C are recommended. [1]* Toxicity: The toxicological

properties have not been thoroughly investigated. Handle with care and avoid ingestion,

inhalation, and contact with skin and eyes.

Conclusion
BAETA is a calcium-selective chelating agent with potential applications in biological research

where the modulation of calcium signaling is desired. While specific experimental data for

BAETA is limited, its structural similarity to well-characterized chelators like EGTA and BAPTA

provides a strong basis for understanding its fundamental properties and potential experimental

applications. Researchers interested in utilizing BAETA should perform preliminary studies to

determine its optimal concentration and experimental conditions for their specific system. As a

member of the aminopolycarboxylic acid family of chelators, BAETA represents a potentially

valuable tool for the study of calcium-dependent cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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